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Compound of Interest

Compound Name: Ethyl 3,4,5-Trimethoxybenzoate

Cat. No.: B143845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 3,4,5-trimethoxybenzoate (ETB) is a phenolic compound that has garnered interest in

the scientific community for its potential therapeutic applications. As a derivative of the well-

studied gallic acid, ETB shares a structural backbone with numerous bioactive molecules. It is

found naturally in the roots of Rauvolfia yunnanensis Tsiang and can also be synthesized for

research and development purposes. This technical guide provides a comprehensive overview

of the synthesis, chemical properties, and biological activities of Ethyl 3,4,5-
trimethoxybenzoate, with a focus on its potential in drug development.

Chemical and Physical Properties
Ethyl 3,4,5-trimethoxybenzoate is a solid, white to pale cream powder at room temperature.

Its fundamental properties are summarized in the table below, providing a quick reference for

researchers.
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Property Value Reference

Molecular Formula C₁₂H₁₆O₅

Molecular Weight 240.25 g/mol

CAS Number 6178-44-5

Melting Point 50-51 °C

Boiling Point 180-181 °C @ 12 Torr

Appearance Solid

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Synthesis of Ethyl 3,4,5-trimethoxybenzoate
The synthesis of Ethyl 3,4,5-trimethoxybenzoate can be achieved through several methods,

with the most common being the Fischer esterification of 3,4,5-trimethoxybenzoic acid with

ethanol or the reaction of 3,4,5-trimethoxybenzoyl chloride with ethanol.

Experimental Protocol: Synthesis from 3,4,5-
trimethoxybenzoyl chloride
This method involves the reaction of 3,4,5-trimethoxybenzoyl chloride with ethanol in the

presence of a base to neutralize the hydrochloric acid byproduct.

Materials:

3,4,5-trimethoxybenzoyl chloride

Anhydrous ethanol

Anhydrous potassium carbonate

Dry benzene
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Chloroform

Alumina

Procedure:

A mixture of 23.05 g of 3,4,5-trimethoxybenzoyl chloride, 10 g of anhydrous potassium

carbonate, and an equimolar amount of ethanol in 200 ml of dry benzene is stirred and

refluxed for 4 hours.

The reaction is monitored for the cessation of carbon dioxide evolution.

Upon completion, the inorganic salts are removed by filtration.

The benzene is distilled from the filtrate under reduced pressure.

The residual liquid is then distilled in vacuo to purify the product.

For further purification, the residue can be dissolved in chloroform and passed through an

alumina column.
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Caption: Synthesis workflow for Ethyl 3,4,5-trimethoxybenzoate.
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Biological Activities
Ethyl 3,4,5-trimethoxybenzoate has demonstrated a range of biological activities, making it a

compound of interest for further investigation in drug development.

Antimelanogenic and Antioxidant Effects
Recent studies have highlighted the potential of ETB as a hypopigmenting and antioxidant

agent. In a key study, ETB was shown to decrease melanin production in α-melanocyte-

stimulating hormone (α-MSH)-stimulated B16F10 melanoma cells. Furthermore, it exhibited

considerable antioxidant activity, proving to be more potent than the commonly used agent,

arbutin.

Biological Activity Assay Results Reference

Antimelanogenic
Melanin Content

Assay (B16F10 cells)

Decreased α-MSH-

induced melanin

production

Tyrosinase Inhibition

Cellular Tyrosinase

Activity Assay

(B16F10 cells)

Dose-dependent

inhibition of tyrosinase

activity

Antioxidant
DPPH Free Radical

Scavenging Assay

Approximately 2-fold

higher activity than

arbutin

Experimental Protocols: Antimelanogenic and
Antioxidant Assays
Melanin Content Assay:

B16F10 melanoma cells are seeded in a 24-well plate and incubated for 24 hours.

The cells are then treated with various concentrations of Ethyl 3,4,5-trimethoxybenzoate
and α-MSH for 72 hours.
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After treatment, the cells are washed with PBS and lysed with 1 N NaOH containing 10%

DMSO.

The absorbance of the cell lysates is measured at 405 nm to determine the melanin content.

Cellular Tyrosinase Activity Assay:

B16F10 cells are cultured and treated with ETB and α-MSH as described for the melanin

content assay.

The cells are then lysed, and the protein concentration of the lysate is determined.

The cell lysate is incubated with L-DOPA, and the formation of dopachrome is measured by

reading the absorbance at 475 nm.

DPPH Free Radical Scavenging Assay:

A solution of DPPH in methanol is prepared.

Various concentrations of ETB are added to the DPPH solution.

The mixture is incubated in the dark at room temperature for 30 minutes.

The absorbance is measured at 517 nm to determine the radical scavenging activity.

Signaling Pathway in Melanogenesis
The antimelanogenic effect of Ethyl 3,4,5-trimethoxybenzoate is associated with the

regulation of key signaling pathways involved in melanin synthesis. Studies on related

trimethoxybenzene derivatives suggest that the ERK signaling pathway is a likely target. The

activation of the ERK pathway can lead to the downregulation of the Microphthalmia-

associated transcription factor (MITF), a master regulator of melanogenic gene expression.
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Caption: Proposed signaling pathway for ETB's antimelanogenic effect.
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Potential for Drug Development
The demonstrated biological activities of Ethyl 3,4,5-trimethoxybenzoate, particularly its

antimelanogenic and antioxidant properties, suggest its potential as a lead compound in the

development of dermatological and cosmetic products. Its ability to inhibit tyrosinase activity

and melanin production makes it a candidate for treating hyperpigmentation disorders.

Furthermore, the broader class of 3,4,5-trimethoxybenzoyl derivatives has been explored for

various pharmacological activities, including anticancer and antimicrobial effects. While specific

quantitative data for ETB in these areas is still emerging, its structural similarity to other

bioactive compounds warrants further investigation into its full therapeutic potential.

Conclusion
Ethyl 3,4,5-trimethoxybenzoate is a promising natural and synthetic compound with well-

documented antimelanogenic and antioxidant properties. Its synthesis is achievable through

established chemical methods, and its biological effects are beginning to be understood at the

molecular level. For researchers and professionals in drug development, ETB represents a

valuable scaffold for the design and synthesis of new therapeutic agents. Further research is

encouraged to fully elucidate its mechanism of action in other biological systems and to explore

its potential in a wider range of therapeutic applications.

To cite this document: BenchChem. [Ethyl 3,4,5-trimethoxybenzoate: A Comprehensive
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143845#literature-review-on-ethyl-3-4-5-
trimethoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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